Cas no 2092479-03-1 ((5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)methanol)

• Product Name: (5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)methanol
• CAS No: 2092479-03-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5721196
• PubChem ID: 121211815
• Update Time: 2023-10-26

(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• F2198-2309
• (5-methyl-3-pyridin-4-ylpyrazol-1-yl)methanol
• 2092479-03-1
• starbld0037018
• (5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)methanol
• AKOS026721967
• 1H-Pyrazole-1-methanol, 5-methyl-3-(4-pyridinyl)-

• Inchi： 1S/C10H11N3O/c1-8-6-10(12-13(8)7-14)9-2-4-11-5-3-9/h2-6,14H,7H2,1H3
• InChI Key： QPFMFWQGSJKLPC-UHFFFAOYSA-N
• SMILES： OCN1C(C)=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 344.0±37.0 °C(Predicted)
• pka: 13.18±0.10(Predicted)